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Compound of Interest

2-Propanone, 1-(2,5-
Compound Name: _
dimethoxyphenyl)-

Cat. No.: BO76611

This document provides immediate, procedural guidance for the safe handling and proper
disposal of 2-Propanone, 1-(2,5-dimethoxyphenyl)- (CAS Number: 14293-24-4), also known
as 1-(2,5-Dimethoxyphenyl)acetone. This guidance is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory operations and environmental
compliance.

Chemical Profile and Hazard Assessment:

While a specific, comprehensive Safety Data Sheet (SDS) for 1-(2,5-dimethoxyphenyl)acetone
is not readily available, its structural components—a ketone (propanone) and a dimethoxy-
substituted phenyl group—suggest it should be handled as a potentially flammable organic
liquid and a possible irritant. The toxicological properties have not been thoroughly
investigated[1]. Therefore, it must be treated as a hazardous waste. Disposal down the sanitary
sewer is strictly prohibited[2][3].

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The following table summarizes the required
equipment for handling this compound, based on standard protocols for similar organic
chemicals.
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Protection Type

Equipment
Specification

Purpose

Guidance

Chemical safety
goggles or safety

glasses with side

Protects against

Must meet OSHA 29
CFR 1910.133 or

Eye & Face shields. A face shield
) ] splashes and vapors. European Standard
is recommended if )
_ EN166 requirements.
there is a splash
hazard.
Long-sleeved lab
coat. Chemical- o ] Clothing should be
) Minimizes skin contact
) resistant apron (e.g., ] ) buttoned. Long pants
Skin & Body with spills and
butyl rubber or and closed-toe shoes
splashes. )
neoprene) for large are required.
quantities.
Always inspect gloves
] ] before use. Remove
Chemical-resistant
o and wash
gloves (e.g., Nitrile for ) ) )
) Prevents direct dermal  contaminated clothing
splash protection;
Hand contact and promptly[4]. If

heavier gloves like
Butyl rubber for

prolonged contact).

absorption.

contamination occurs,
remove gloves
carefully to avoid skin

contact.

Respiratory

Not generally required
when handling small
quantities in a well-
ventilated area or a
certified chemical

fume hood.

Protects against

inhalation of vapors.

Use is dictated by the
scale of the operation
and ventilation

conditions.

Step-by-Step Disposal Protocol

The proper disposal of 1-(2,5-dimethoxyphenyl)acetone is managed by treating it as a

regulated hazardous waste. The workflow below ensures compliance with federal, state, and
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local regulations[2].
o Waste Characterization & Segregation:
o Classify the waste as "Flammable Liquid" and "Hazardous Chemical Waste."

o Do not mix this waste with other waste streams, especially oxidizers, acids, or bases, to
prevent violent reactions[3]. Collect halogenated and non-halogenated solvent waste in
separate containers[5].

o Container Selection and Labeling:

o Select a container made of compatible material (e.g., glass or high-density polyethylene)
with a tight-fitting, screw-on cap[3]. Do not use containers with corks or stoppers.

o The container must be clean, in good condition, and not leaking[6].
o Affix a "HAZARDOUS WASTE" label to the container. The label must include:
» The full chemical name: "Waste 2-Propanone, 1-(2,5-dimethoxyphenyl)-"
= All chemical constituents and their approximate percentages.
» The associated hazards (e.g., Flammable, Irritant).
e Accumulation and Storage:

o Keep the waste container securely capped at all times, except when adding waste[2].
Leaving funnels in open containers is a common and serious violation.

o Store the container in a designated "Satellite Accumulation Area" (SAA) within the
laboratory where the waste is generated|[3].

o The SAA must be under the control of the operator and located at or near the point of
generation[3].

o Ensure the SAA has secondary containment, such as a spill tray, to capture any potential
leaks[7].
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o Do not overfill the container; leave at least 1-2 inches of headspace to allow for vapor
expansion[3].

e Disposal and Pickup:

o Once the container is full or waste is no longer being generated, arrange for disposal
through your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste contractor.

o Follow your institution's specific procedures for requesting a waste pickup.
e Spill Management:

o In case of a small spill inside a chemical fume hood, absorb the material with an inert
absorbent (e.g., sand, vermiculite), and place it in a sealed, labeled container for
disposal[8][9].

o For larger spills or spills outside of a fume hood, evacuate the area and contact your
institution's EHS or emergency response team immediately.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 1-(2,5-
dimethoxyphenyl)acetone.
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Disposal Workflow: 2-Propanone, 1-(2,5-dimethoxyphenyl)-

Preparation & Handling

Step 1: Don Required PPE
(Goggles, Lab Coat, Gloves)

Step 2: Characterize Waste
(Flammable, Hazardous)

Containment & Storage

Step 3: Select Compatible Container
(Glass or HDPE)

Step 4: Affix 'Hazardous Waste' Label // .
(List all components) ) Follow Spill Cleanup Protocol

v Pid

7
.
7
i _.~~ Place spill debris
p e in waste container

X =
Step 5: Add Waste to Container
(Do not overfill)

Step 6: Store in Satellite Accumulation Area
(Secondary Containment)

Step 7: Keep Container Tightly Closed

Step 8: Request Pickup
(via EHS or Licensed Contractor)

Step 9: Professional Disposal
(Incineration/Treatment)

Click to download full resolution via product page

Caption: Logical workflow for hazardous chemical disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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